5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C24H20ClNO4
• Molecular Weight: 421.9 g/mol
• IUPAC Name: 5-chloro-3-[(E)-4-(furan-2-yl)-2-oxobut-3-enyl]-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C24H20ClNO4/c1-16-4-6-17(7-5-16)15-26-22-11-8-18(25)13-21(22)24(29,23(26)28)14-19(27)9-10-20-3-2-12-30-20/h2-13,29H,14-15H2,1H3/b10-9+
• InChI Key: JAZAQFKPBXSSBB-MDZDMXLPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)/C=C/C4=CC=CO4)O
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C=CC4=CC=CO4)O

Description

5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β) and has been studied extensively for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the inhibition of GSK-3β. GSK-3β is a serine/threonine kinase that phosphorylates many substrates involved in various cellular processes. The inhibition of GSK-3β by the compound leads to the dephosphorylation and activation of many downstream targets, such as β-catenin, glycogen synthase, and tau protein. This can modulate various signaling pathways and cellular processes, such as cell proliferation, differentiation, apoptosis, and glucose metabolism.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. The compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and sensitize cells to chemotherapy and radiation therapy. It can also improve cognitive function and reduce amyloid beta accumulation in animal models of Alzheimer's disease. Additionally, the compound can regulate glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a potent and selective inhibitor of GSK-3β, which makes it a valuable tool for studying the role of GSK-3β in various cellular processes and diseases. The compound is also stable and soluble in many solvents, which facilitates its use in biochemical and pharmacological assays. However, the compound has some limitations, such as its low water solubility and potential toxicity at high concentrations. These limitations can be addressed by using appropriate solvents, concentrations, and experimental conditions.

Future Directions

5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has several potential future directions for research. One direction is the development of more potent and selective GSK-3β inhibitors based on the structure of the compound. Another direction is the investigation of the compound's therapeutic potential in various diseases, such as cancer, Alzheimer's disease, and diabetes, in preclinical and clinical studies. Additionally, the compound can be used as a tool for studying the role of GSK-3β in various cellular processes and signaling pathways.

Synthesis Methods

The synthesis of 5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the condensation of 4-methylbenzaldehyde, furan-2-carboxaldehyde, and 5-chloroindoline-2,3-dione in the presence of a base and a catalyst. The reaction proceeds via a Knoevenagel condensation, followed by a Michael addition and cyclization to form the final product. The purity and yield of the compound can be improved by using different solvents, reaction conditions, and purification methods.

Scientific Research Applications

5-chloro-3-[(3E)-4-(furan-2-yl)-2-oxobut-3-en-1-yl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, bipolar disorder, and diabetes. The compound inhibits GSK-3β, a key enzyme involved in many cellular processes, such as glycogen metabolism, cell cycle regulation, and apoptosis. By inhibiting GSK-3β, the compound can modulate various signaling pathways, such as Wnt/β-catenin, PI3K/Akt, and NF-κB, which are implicated in many diseases.